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Supercritical carbon dioxide (scCO2) dyeing offers a sustainable and efficient alternative to
conventional water-based dyeing methods for synthetic fibers, particularly polyester, using
disperse dyes. This technology utilizes carbon dioxide in its supercritical state (above 31.1°C
and 73.8 bar) as a dyeing medium.[1] In this state, CO2 exhibits properties of both a liquid and
a gas, allowing it to dissolve non-polar disperse dyes and penetrate the polymer matrix of fibers
effectively.[2] This process eliminates the need for water, thereby eradicating wastewater
effluent and reducing energy consumption as a drying step is not required.[3]

Principle of Supercritical CO2 Dyeing

The scCO2 dyeing process is a three-component system involving the supercritical fluid (CO2),
the disperse dye, and the polymer fiber.[4][5] The mechanism involves several key steps:

o Dissolution of Dye: The disperse dye dissolves in the supercritical CO2, forming a mobile
phase. The solubility of the dye is a critical factor and is dependent on the temperature and
pressure (density) of the CO2.[6]

o Transport to Fiber: The dissolved dye is transported to the surface of the fiber.

o Adsorption and Diffusion: The supercritical CO2 swells the polymer fibers, increasing the free
volume and allowing the dye molecules to diffuse into the amorphous regions of the polymer.
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[7]

o Fixation: Upon depressurization, the CO2 returns to its gaseous state and loses its solvent
power. The dye precipitates and becomes trapped within the fiber structure.[1]

Quantitative Data Summary

The effectiveness of scCO2 dyeing is evaluated based on color strength (K/S), dye solubility,
and fastness properties.

Table 1: Typical Operating Parameters for scCO2 Dyeing
of Polyester

Parameter Range Unit Reference
Temperature 80 - 140 °C [8][9]
Pressure 10-30 MPa [9]

Dyeing Time 30-120 minutes [4][10]

CO2 Flow Rate 20 -40 mL/min [6]

Dye Concentration 0.2-20 % owf* [O1[11]

% on weight of fiber

Table 2: Solubility of Selected Disperse Dyes in
Supercritical CO2
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Temperature Pressure Solubility
Dye Reference

(°C) (MPa) (mol/mol)
C.l. Disperse 1.13x 1074

120 25 [6]
Red 60 (g/mL)
C.l. Disperse

80-120 11 - 23 10-¢ [12]
Red 60
C.l. Disperse 1.96 - 19.78 x

70-130 14 - 26 [13]
Red 73 10-°
C.l. Disperse 1.51-2.63x

70 - 130 14 - 26 [13]
Red 19 10-¢
C.l. Disperse 1.49 - 2.49 x

70-130 14 - 26 [13]
Orange S-RL 10-¢

Table 3: Color Strength (K/S) and Fastnhess Properties of
Polyester Dyed with Disperse Dyes in scCO2
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Experimental Protocols
Protocol 1: Supercritical CO2 Dyeing of Polyester Fabric

Objective: To dye polyester fabric with a disperse dye using a laboratory-scale supercritical fluid
dyeing apparatus.

Materials and Equipment:

Pre-scoured polyester fabric

e Disperse dye (e.g., C.I. Disperse Red 60)
e High-pressure autoclave (dyeing vessel)
e CO2 cylinder (purity > 99.5%)

e High-pressure pump

e Heating system

« Stirrer or circulation system

Acetone for rinsing

Procedure:

Sample Preparation: A sample of polyester fabric (e.g., 10x25 cm) is wrapped around a
perforated stainless steel tube.[4]

e Loading: The fabric sample and a defined amount of disperse dye powder are placed inside
the autoclave.[4]

e Sealing and Purging: The vessel is sealed and purged with gaseous CO2 to remove air.[4]

o Pressurization and Heating: Liquid CO2 is pumped into the autoclave to reach the desired
pressure (e.g., 25 MPa). The system is then heated to the target temperature (e.g., 120°C).

[4](6]
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» Dyeing: The temperature and pressure are maintained for the desired dyeing time (e.g., 60
minutes) with constant stirring or circulation of the supercritical fluid.[4]

e Cooling and Depressurization: The vessel is cooled to below the critical temperature of CO2.
The pressure is then slowly released, causing the CO2 to transition to a gaseous state and
the undissolved dye to precipitate.[1] The CO2 can be collected for recycling.

o Sample Removal and Cleaning: The dyed fabric is removed from the autoclave. Any residual
dye on the surface is removed by rinsing with acetone.[4]

Protocol 2: Evaluation of Color Strength (K/S)

Objective: To determine the color strength of the dyed fabric.
Equipment:

e Spectrophotometer with reflectance measurement capabilities
Procedure:

o The reflectance of the dyed fabric is measured at the wavelength of maximum absorption
over the visible spectrum.

o The Kubelka-Munk equation is used to calculate the K/S value: K/S = (1-R)2/ 2R where R is
the decimal fraction of the reflectance of the dyed fabric.[15]

Protocol 3: Assessment of Color Fastness

Objective: To evaluate the resistance of the dyed fabric to washing, rubbing, and light.
Procedures:
e Washing Fastness: Follow the ISO 105-C06 standard test method.[11]

» Rubbing Fastness: Follow the ISO 105-X12 standard test method for both dry and wet
rubbing.

» Light Fastness: Follow the 1ISO 105-B02 standard test method.[11]
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General experimental workflow for scCO2 dyeing.
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Mechanism of disperse dye transport in scCO2 dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]
o 2. textilelearner.net [textilelearner.net]
e 3. scispace.com [scispace.com]

e 4. Super Critical Carbon Dioxide Assisted Dyeing — A Novel Approach - Fibre2Fashion
[fibre2fashion.com]

e 5. jjirct.org [ijirct.org]
6. mdpi.com [mdpi.com]
7. researchgate.net [researchgate.net]
e 8. eco2dye.com [eco2dye.com]
9. hb.diva-portal.org [hb.diva-portal.org]
e 10. tandfonline.com [tandfonline.com]
e 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
e 12. pubs.acs.org [pubs.acs.org]
e 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
e 14. researchgate.net [researchgate.net]
» 15. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols for Supercritical
Carbon Dioxide Dyeing with Disperse Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378630#supercritical-carbon-dioxide-dyeing-with-
disperse-dyes]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b12378630?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_Supercritical_CO2_Dyeing_with_Disperse_Dyes.pdf
https://textilelearner.net/supercritical-fluid-dyeing-and-its-advantages/
https://scispace.com/pdf/dyeing-behavior-prediction-of-cotton-fabrics-in-519zjyvz7q.pdf
https://www.fibre2fashion.com/industry-article/1678/super-critical-carbon-dioxide-assisted-dyeing
https://www.fibre2fashion.com/industry-article/1678/super-critical-carbon-dioxide-assisted-dyeing
https://www.ijirct.org/papers/IJIRCT1201043.pdf
https://www.mdpi.com/2227-9717/9/6/977
https://www.researchgate.net/publication/223753576_Dye_distribution_in_supercritical_dyeing_with_carbon_dioxide
http://eco2dye.com/textile-dyeing.html
https://hb.diva-portal.org/smash/get/diva2:1802522/FULLTEXT01.pdf
https://www.tandfonline.com/doi/full/10.1080/15440478.2023.2277836
https://eprints.whiterose.ac.uk/id/eprint/226432/2/Coloration%20Technology%20-%202025%20-%20Broadbent%20-%20Investigation%20into%20the%20aqueous%20and%20supercritical%20carbon%20dioxide%20dyeing%20of.pdf
https://pubs.acs.org/doi/10.1021/je0496847
https://pdfs.semanticscholar.org/c44a/1045dba253cec5891a03b11e1dfe7dd69f31.pdf
https://www.researchgate.net/figure/CI-Washing-and-rubbing-fastness-values-of-fabrics-dyed-with-Disperse-Red-167_tbl1_378945244
https://www.researchgate.net/publication/314970008_Dyeing_behavior_prediction_of_cotton_fabrics_in_supercritical_CO2
https://www.benchchem.com/product/b12378630#supercritical-carbon-dioxide-dyeing-with-disperse-dyes
https://www.benchchem.com/product/b12378630#supercritical-carbon-dioxide-dyeing-with-disperse-dyes
https://www.benchchem.com/product/b12378630#supercritical-carbon-dioxide-dyeing-with-disperse-dyes
https://www.benchchem.com/product/b12378630#supercritical-carbon-dioxide-dyeing-with-disperse-dyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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